Cas no 20826-94-2 (ethyl 2-(2-oxocyclopentyl)acetate)

• Product Name: ethyl 2-(2-oxocyclopentyl)acetate
• CAS No: 20826-94-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• MDL: MFCD00044715
• CID: 51665
• PubChem ID: 2723663
• Update Time: 2025-06-08

ethyl 2-(2-oxocyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(2-oxocyclopentyl)acetate
• Ethyl(2-oxo-cyclopentyl)acetate
• Ethyl 2-Oxocyclopentaneacetate
• ETHYL 2-OXO-2-(2-OXOCYCLOPENTYL)ACETATE
• Ethyl 2-oxocyclopentylacetate
• methyl 2-(2-oxocyclopentyl)acetate
• 1-Cyclopentanone-2-acetic acid ethylester
• 2-(2-Oxocyclopentyl)acetic Acid Ethyl Ester
• 2-Oxocyclopentaneacetic Acid Ethyl Ester
• ethyl (2-oxocyclopentyl)acetate
• Cyclopentaneacetic acid, 2-oxo-, ethyl ester
• PubChem23864
• KSC201Q9P
• PJMKFKUFBDXYEC-UHFFFAOYSA-N
• ehtyl 2-(2-oxocyclopentyl)acetate
• ethyl-2-(2-oxocyclopentyl)acetate
• 2-carbethoxymethylc
• CS-W008633
• AKOS000283806
• DTXSID50369078
• ethyl2-(2-oxocyclopentyl)acetate
• Ethyl2-oxocyclopentylacetate
• ethyl 2-(2-oxocyclopentyl)acetate;Ethyl 2-oxocyclopentylacetate
• E0943
• 20826-94-2
• A4532
• AKOS016842417
• EN300-84648
• 2-carbethoxymethylcyclopentan-1-one
• 2-(Ethoxycarbonylmethyl)cyclopentanone
• AS-17465
• FT-0625802
• SY021678
• MFCD00044715
• SCHEMBL1254599
• 2-(Ethy CarbonylMethyl)Cyclopentanone
• DB-007482
• ethyl 2-(2-oxocyclopentyl)acetate

• MDL： MFCD00044715
• Inchi： 1S/C9H14O3/c1-2-12-9(11)6-7-4-3-5-8(7)10/h7H,2-6H2,1H3
• InChI Key： PJMKFKUFBDXYEC-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CC(=O)OCC

Computed Properties

• Exact Mass: 170.09400
• Monoisotopic Mass: 170.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.6
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: Not available
• Density: 1.0968 (rough estimate)
• Boiling Point: 106°C/7mmHg(lit.)
• Flash Point: 101.9 ℃?
• Refractive Index: 1.4507-1.4527
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 43.37000
• LogP: 1.30880
• Solubility: Not available
• Specific Rotation: 1.4507-1.4527

ethyl 2-(2-oxocyclopentyl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Safety Term：S24/25
• Storage Condition：0-10°C

Additional information on ethyl 2-(2-oxocyclopentyl)acetate

Ethyl 2-(2-Oxocyclopentyl)acetate (CAS No. 20826-94-2): A Comprehensive Overview

Ethyl 2-(2-oxocyclopentyl)acetate (CAS No. 20826-94-2) is a versatile organic compound with a wide range of applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique cyclopentanone moiety and ester functional group, has garnered significant attention due to its potential in the development of novel drugs and advanced materials.

The chemical structure of ethyl 2-(2-oxocyclopentyl)acetate consists of a five-membered cyclopentanone ring attached to an acetic acid ester. This structure imparts the compound with a combination of properties that make it valuable in various synthetic pathways. The cyclopentanone moiety is particularly noteworthy for its reactivity and ability to participate in a variety of chemical reactions, including nucleophilic addition, Michael addition, and Diels-Alder reactions.

Recent research studies have highlighted the potential of ethyl 2-(2-oxocyclopentyl)acetate in the synthesis of bioactive molecules. For instance, a study published in the *Journal of Organic Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of anti-inflammatory agents. The researchers utilized the cyclopentanone moiety to introduce functional groups that enhance the biological activity and selectivity of the final products.

In the pharmaceutical industry, ethyl 2-(2-oxocyclopentyl)acetate has shown promise as a building block for the development of new drugs. Its ability to undergo selective transformations makes it an attractive candidate for drug discovery programs. Additionally, the compound's stability and solubility properties contribute to its suitability for use in various formulations, including oral and topical applications.

Another area where ethyl 2-(2-oxocyclopentyl)acetate has found application is in materials science. Researchers have explored its use in the synthesis of polymers and coatings with enhanced mechanical and thermal properties. The cyclopentanone ring provides rigidity to the polymer backbone, while the ester group can be modified to introduce functional groups that improve adhesion and durability.

The synthesis of ethyl 2-(2-oxocyclopentyl)acetate typically involves a multi-step process that includes the formation of the cyclopentanone ring and subsequent esterification. One common approach is to start with cyclopentanone and react it with ethyl bromoacetate in the presence of a base such as potassium carbonate. This reaction yields ethyl 2-(2-oxocyclopentyl)acetate with high yield and purity.

The physical properties of ethyl 2-(2-oxocyclopentyl)acetate include a molecular weight of approximately 174.19 g/mol, a boiling point around 180°C, and a density of about 1.05 g/cm³ at room temperature. These properties make it suitable for use in various industrial processes where controlled conditions are required.

In terms of safety, while ethyl 2-(2-oxocyclopentyl)acetate is generally considered safe for use in laboratory settings, appropriate handling precautions should be taken to avoid inhalation or skin contact. It is recommended to work with this compound under well-ventilated conditions and to use personal protective equipment such as gloves and goggles.

The environmental impact of ethyl 2-(2-oxocyclopentyl)acetate is also an important consideration. Studies have shown that this compound has low toxicity to aquatic organisms and does not bioaccumulate significantly in the environment. However, proper disposal methods should be followed to minimize any potential environmental impact.

Overall, ethyl 2-(2-oxocyclopentyl)acetate (CAS No. 20826-94-2) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure and favorable properties make it an essential component in various research and industrial processes. As ongoing research continues to uncover new applications and improvements in synthesis methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.